Cas no 98485-33-7 (2-Cyclopropylpropanoic acid)

• Product Name: 2-Cyclopropylpropanoic acid
• CAS No: 98485-33-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD11590475
• CID: 3031708
• Update Time: 2025-05-21

2-Cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-propionic acid
• 2-cyclopropylpropanoic acid
• cyclopropanyl-propionic acid
• AT29347
• BB 0262405
• 2-Cyclopropylpropanoic acid

• MDL： MFCD11590475
• Inchi： 1S/C6H10O2/c1-4(6(7)8)5-2-3-5/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： AMOJMSPUYHSMKI-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 105
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Cyclopropylpropanoic acid

Introduction to 2-Cyclopropylpropanoic acid (CAS No. 98485-33-7) in Modern Chemical and Pharmaceutical Research

2-Cyclopropylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 98485-33-7, is a significant compound in the realm of organic chemistry and pharmaceutical innovation. This molecule, characterized by its cyclopropyl substituent and propanoic acid backbone, has garnered attention due to its versatile structural properties and potential applications in drug development. The unique arrangement of its atoms imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The structure of 2-cyclopropylpropanoic acid consists of a cyclopropyl ring attached to a propanoic acid moiety. This configuration introduces both steric and electronic influences that can be exploited in designing novel therapeutic agents. The cyclopropyl group, known for its rigidity and ability to participate in π-stacking interactions, can enhance binding affinity to biological targets, while the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, which are common strategies in drug design.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds and cycloalkyl-substituted molecules due to their demonstrated efficacy and reduced toxicity profiles compared to traditional small-molecule drugs. 2-Cyclopropylpropanoic acid fits well within this trend, as its structural features align with the criteria for developing next-generation therapeutics. Specifically, the cyclopropyl group has been identified as a privileged scaffold in medicinal chemistry, contributing to improved pharmacokinetic properties and target specificity.

One of the most compelling aspects of 2-cyclopropylpropanoic acid is its potential role as a building block for more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymes involved in metabolic pathways. For instance, derivatives of this compound have been explored as potential treatments for metabolic disorders, including diabetes and hyperlipidemia. The ability to modify the carboxylic acid group allows for the creation of esters or amides that can interact with biological targets in specific ways, thereby modulating disease-related pathways.

The synthesis of 2-cyclopropylpropanoic acid presents an interesting challenge due to the stability of the cyclopropyl ring. Traditional synthetic routes often require careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient production processes, making this compound more accessible for industrial applications. For example, transition-metal-catalyzed reactions have been employed to introduce the cyclopropyl group with high selectivity, reducing unwanted side products and improving overall efficiency.

From a computational chemistry perspective, 2-cyclopropylpropanoic acid has been studied to understand its electronic properties and interactions with biological targets. Molecular modeling techniques have revealed insights into how the cyclopropyl group influences binding affinity and specificity. These studies have guided the design of analogs with enhanced pharmacological profiles. Additionally, quantum mechanical calculations have been used to predict reaction pathways during synthesis, aiding chemists in optimizing synthetic strategies.

The growing interest in green chemistry has also influenced research on 2-cyclopropylpropanoic acid, with efforts focused on developing sustainable synthetic methods. Biocatalytic approaches, such as enzymatic transformations, have been explored as alternatives to traditional chemical synthesis. These methods not only reduce environmental impact but also offer higher selectivity and milder reaction conditions. For instance, lipases have been used to perform esterifications on derivatives of this compound under mild aqueous conditions.

In clinical research, 2-cyclopropylpropanoic acid derivatives continue to be evaluated for their therapeutic potential across multiple disease areas. Preclinical studies have demonstrated promising results in models of inflammation and pain management. The structural features of this compound allow it to interact with receptors and enzymes involved in these pathways, offering a rationale for further development into novel therapeutics. Furthermore, its compatibility with other bioactive molecules makes it a valuable candidate for combination therapies.

The regulatory landscape for new pharmaceuticals also plays a crucial role in the development of compounds like 2-cyclopropylpropanoic acid. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for advancing candidates into clinical trials and eventually market approval. Researchers must navigate stringent requirements regarding safety, efficacy, and quality control throughout the development process.

Future directions in research on 2-cyclopropylpropanoic acid may include exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted delivery of therapeutic agents. By incorporating this compound into polymeric nanoparticles or liposomes, researchers aim to improve drug delivery efficiency while minimizing side effects. Such innovations could expand its applications beyond traditional oral or injectable formulations.

The intersection of chemistry and biology continues to drive innovation in drug discovery pipelines worldwide. As our understanding of disease mechanisms deepens, so does our capacity to design molecules that can modulate these processes effectively. Compounds like 2-cyclopropylpropanoic acid, with their unique structural features and versatile reactivity, are poised at the forefront of this movement toward more personalized medicine.